6-(2-Iodophenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H8IN5S
• Molecular Weight: 405.22 g/mol
• IUPAC Name: 6-(2-iodophenyl)-3-pyridin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H8IN5S/c15-10-6-2-1-5-9(10)13-19-20-12(17-18-14(20)21-13)11-7-3-4-8-16-11/h1-8H
• InChI Key: CAMFXZZTRDFOAX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)C4=CC=CC=N4)I

Description

6-(2-Iodophenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 6-(2-Iodophenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that it may exert its therapeutic effects by inhibiting various enzymes and signaling pathways involved in the progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that 6-(2-Iodophenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and viruses, and reduce the production of amyloid beta (a protein associated with Alzheimer's disease). It has also been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-(2-Iodophenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 6-(2-Iodophenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include investigating its potential use in combination with other drugs for enhanced therapeutic effects, optimizing its synthesis method for improved yield and purity, and studying its pharmacokinetics and pharmacodynamics in vivo. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.
In conclusion, 6-(2-Iodophenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 6-(2-Iodophenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-iodoaniline and 2-pyridinecarboxaldehyde with thiourea and triethyl orthoformate in the presence of acetic acid. The reaction mixture is heated under reflux for several hours to obtain the desired product.

Scientific Research Applications

The potential therapeutic applications of 6-(2-Iodophenyl)-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been investigated in various scientific studies. It has been found to exhibit anticancer, antimicrobial, and antiviral activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.